Cas no 2171647-00-8 (tert-butyl 3-amino-3-(1-hydroxy-3,3,5-trimethylcyclohexyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-hydroxy-3,3,5-trimethylcyclohexyl)piperidine-1-carboxylate
• CAS No: 2171647-00-8
• MF: C₁₉H₃₆N₂O₃
• MW: 340.500745773315
• CID: 5909593
• PubChem ID: 165604004
• Update Time: 2023-12-31

tert-butyl 3-amino-3-(1-hydroxy-3,3,5-trimethylcyclohexyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-hydroxy-3,3,5-trimethylcyclohexyl)piperidine-1-carboxylate
• EN300-1646381
• 2171647-00-8

• Inchi： 1S/C19H36N2O3/c1-14-10-17(5,6)12-19(23,11-14)18(20)8-7-9-21(13-18)15(22)24-16(2,3)4/h14,23H,7-13,20H2,1-6H3
• InChI Key： JMESLWQVWHSUMX-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)(C)C1)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 340.27259301g/mol
• Monoisotopic Mass: 340.27259301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8Ų